Cas no 2228440-03-5 (5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile)

• Product Name: 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile
• CAS No: 2228440-03-5
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 5865965
• PubChem ID: 165657168
• Update Time: 2025-05-23

5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile
• 5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-fluorobenzonitrile
• 2228440-03-5
• EN300-1964662

• Inchi： 1S/C11H9F3N2/c12-9-2-1-8(3-7(9)4-15)10(6-16)5-11(10,13)14/h1-3H,5-6,16H2
• InChI Key： VJWBJGZPPGYLML-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C#N)C=1)F)CN)F

Computed Properties

• Exact Mass: 226.07178278g/mol
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile

Research Brief on 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile (CAS: 2228440-03-5)

This research brief provides an in-depth analysis of the latest advancements related to the compound 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile (CAS: 2228440-03-5), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including its difluorocyclopropyl and fluorobenzonitrile moieties, make it a promising candidate for drug discovery and development, particularly in the areas of enzyme inhibition and targeted therapeutics.

Recent studies have focused on the synthesis and optimization of 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile, with particular attention to its potential as a key intermediate in the development of novel kinase inhibitors. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric cyclopropanation, to achieve high yields and enantioselectivity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and selectivity toward specific biological targets.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating disease-relevant pathways. Notably, 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile has shown promising activity in preclinical models of inflammatory diseases and certain cancers. Mechanistic studies suggest that the compound's biological effects are mediated through the inhibition of key signaling proteins, although further research is needed to fully elucidate its mode of action.

The pharmacokinetic profile of 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile has also been investigated, with results indicating favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Current research efforts are directed toward structural modifications to enhance the compound's drug-like properties while maintaining its therapeutic potential.

Looking ahead, the development of 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-fluorobenzonitrile and its derivatives represents an exciting frontier in medicinal chemistry. Future studies will likely focus on expanding its applications to additional therapeutic areas, improving synthetic scalability, and advancing lead compounds into clinical trials. The continued exploration of this chemical scaffold holds significant promise for addressing unmet medical needs across multiple disease areas.